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Compound of Interest

Compound Name:
2-Methyl-3-methoxybenzoyl

chloride

Cat. No.: B1590780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methyl-3-
methoxybenzoyl chloride as a versatile reagent in organic synthesis. Detailed experimental

protocols for its preparation and key applications are provided, with a focus on its role as a

crucial intermediate in the production of agrochemicals and its potential in the synthesis of

novel bioactive molecules.

Overview of 2-Methyl-3-methoxybenzoyl Chloride
2-Methyl-3-methoxybenzoyl chloride (CAS No. 24487-91-0), also known as 3-methoxy-2-

methylbenzoyl chloride, is a valuable acylating agent in organic synthesis.[1][2] Its chemical

structure, featuring a benzoyl chloride moiety substituted with a methyl and a methoxy group,

imparts specific reactivity and steric properties that are leveraged in the synthesis of complex

molecules. The primary application of this compound is as a key intermediate in the industrial

synthesis of Methoxyfenozide, a widely used insecticide.[1][2][3][4][5] Beyond agrochemicals,

its reactivity makes it a useful building block for the preparation of various pharmaceutical

intermediates and other fine chemicals.[6]

The core reactivity of 2-Methyl-3-methoxybenzoyl chloride lies in nucleophilic acyl

substitution reactions. The highly electrophilic carbonyl carbon readily reacts with nucleophiles

such as amines, alcohols, and hydrazines to form the corresponding amides, esters, and

hydrazides.[1]
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Preparation of 2-Methyl-3-methoxybenzoyl Chloride
The most common laboratory and industrial synthesis of 2-Methyl-3-methoxybenzoyl
chloride involves the chlorination of 2-Methyl-3-methoxybenzoic acid. Several chlorinating

agents can be employed, with thionyl chloride and bis(trichloromethyl) carbonate being

prominent examples.

Synthesis via Chlorination with Bis(trichloromethyl)
carbonate (Triphosgene)
This method offers a milder alternative to traditional chlorinating agents and often results in

high yields and purity.

Reaction Scheme:

Synthesis of 2-Methyl-3-methoxybenzoyl chloride

2-Methyl-3-methoxybenzoic acid
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1.0 eq
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Caption: Synthesis of 2-Methyl-3-methoxybenzoyl chloride.

Experimental Protocol:

A detailed protocol derived from patent literature is provided below.
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Parameter Value Reference

Reactants

3-Methoxy-2-methylbenzoic

acid
16.6 g (0.1 mol) CN102584573A

Bis(trichloromethyl) carbonate 12.0 g (0.04 mol) CN102584573A

Pyridine (catalyst) 0.8 g (0.01 mol) CN102584573A

Toluene (solvent) 100 mL CN102584573A

Reaction Conditions

Temperature 100-110 °C CN102584573A

Reaction Time
Not specified, monitor by

TLC/GC
CN102584573A

Product

Product Name
3-Methoxy-2-methylbenzoyl

chloride
CN102584573A

Yield 16.8 g (91%) CN102584573A

Purity (GC) 99% CN102584573A

Boiling Point 255-257 °C CN102584573A

Methodology:

To a solution of 3-methoxy-2-methylbenzoic acid (16.6 g, 0.1 mol) and pyridine (0.8 g, 0.01

mol) in toluene (100 mL), a solution of bis(trichloromethyl) carbonate (12.0 g, 0.04 mol) in

toluene is added dropwise at a temperature maintained below 20 °C.

After the addition is complete, the reaction mixture is heated to 100-110 °C and maintained

for a period sufficient to complete the reaction (monitoring by TLC or GC is recommended).

Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced

pressure.
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The crude product is then purified by vacuum distillation to afford 3-methoxy-2-

methylbenzoyl chloride as a colorless to pale yellow liquid.

Application in the Synthesis of Methoxyfenozide
The primary industrial application of 2-Methyl-3-methoxybenzoyl chloride is in the synthesis

of the insecticide Methoxyfenozide. This synthesis involves a two-step process starting from

the acylation of tert-butylhydrazine hydrochloride.

Overall Synthetic Pathway:
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Methoxyfenozide Synthesis

tert-Butylhydrazine
hydrochloride

N'-(tert-butyl)-3-methoxy-2-
methylbenzohydrazide

Acylation Step 1

2-Methyl-3-methoxybenzoyl
chloride

Methoxyfenozide

Acylation Step 2

3,5-Dimethylbenzoyl
chloride
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General Amide Synthesis Workflow

Dissolve amine and base
(e.g., triethylamine)
in an aprotic solvent

(e.g., DCM, THF)

Cool the mixture
(e.g., 0 °C)

Add 2-Methyl-3-methoxybenzoyl
chloride dropwise

Stir at room temperature
(monitor by TLC)

Aqueous workup

Purification
(e.g., chromatography,

recrystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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